Cas no 1213473-73-4 (2-((1R)-1-AMINOPROPYL)-4-FLUOROPHENYLAMINE)

2-((1R)-1-Aminopropyl)-4-fluorophenylamine is a chiral amine compound featuring a fluorinated aromatic ring and a propylamine side chain with a stereogenic center at the 1-position. Its structural properties make it a valuable intermediate in pharmaceutical synthesis, particularly for the development of enantioselective active pharmaceutical ingredients (APIs). The presence of the fluorine atom enhances metabolic stability and bioavailability, while the chiral amine moiety allows for precise stereochemical control in drug design. This compound is suitable for use in asymmetric synthesis, catalysis, and medicinal chemistry research, offering potential applications in the development of therapeutics targeting CNS disorders or other biologically relevant pathways.

2-((1R)-1-AMINOPROPYL)-4-FLUOROPHENYLAMINE structure

1213473-73-4 structure

Product Name:2-((1R)-1-AMINOPROPYL)-4-FLUOROPHENYLAMINE

CAS No:1213473-73-4

MF:C₉H₁₃FN₂

MW:168.211325407028

CID:5593280

PubChem ID:131185353

Update Time:2025-06-14

2-((1R)-1-AMINOPROPYL)-4-FLUOROPHENYLAMINE Chemical and Physical Properties

Names and Identifiers

- 2-((1R)-1-AMINOPROPYL)-4-FLUOROPHENYLAMINE
- Benzenemethanamine, 2-amino-α-ethyl-5-fluoro-, (αR)-
- 2-[(1R)-1-aminopropyl]-4-fluoroaniline
- 1213473-73-4
- (R)-2-(1-AMINOPROPYL)-4-FLUOROANILINE2HCL
- (R)-2-(1-AMINOPROPYL)-4-FLUOROANILINE 2HCL
- Inchi： 1S/C9H13FN2/c1-2-8(11)7-5-6(10)3-4-9(7)12/h3-5,8H,2,11-12H2,1H3/t8-/m1/s1
- InChI Key： IWKHCLIXVYUVOY-MRVPVSSYSA-N
- SMILES： C1([C@@H](CC)N)=CC(F)=CC=C1N

Computed Properties

Exact Mass: 168.10627659g/mol
Monoisotopic Mass: 168.10627659g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 52Å²

Experimental Properties

Density: 1.123±0.06 g/cm3(Predicted)
Boiling Point: 280.8±25.0 °C(Predicted)
pka: 9.56±0.10(Predicted)

2-((1R)-1-AMINOPROPYL)-4-FLUOROPHENYLAMINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1761436-1g	(r)-2-(1-Aminopropyl)-4-fluoroaniline	1213473-73-4	98%	1g	￥11887.00	2024-08-09

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Additional information on 2-((1R)-1-AMINOPROPYL)-4-FLUOROPHENYLAMINE

Comprehensive Overview of 2-((1R)-1-AMINOPROPYL)-4-FLUOROPHENYLAMINE (CAS No. 1213473-73-4): Properties, Applications, and Research Insights

The compound 2-((1R)-1-AMINOPROPYL)-4-FLUOROPHENYLAMINE (CAS No. 1213473-73-4) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the fluorophenyl moiety and aminopropyl side chain, make it a valuable intermediate for synthesizing bioactive molecules. This article delves into its chemical properties, synthetic pathways, and emerging applications, addressing frequently asked questions in modern drug discovery.

Chemically, 2-((1R)-1-AMINOPROPYL)-4-FLUOROPHENYLAMINE belongs to the class of fluorinated aromatic amines, a group increasingly studied for their enhanced metabolic stability and membrane permeability. The R-configuration at the chiral center is critical for its stereoselective interactions with biological targets, a topic trending in AI-driven molecular design platforms. Researchers often search for "chiral amine synthesis" or "fluorophenyl derivatives in drug development," reflecting the compound's relevance in precision medicine.

Synthetic approaches to CAS 1213473-73-4 typically involve asymmetric hydrogenation or enzymatic resolution to achieve the desired (1R)-stereochemistry. Recent patents highlight its use in kinase inhibitor scaffolds, aligning with the surge in oncology research. The 4-fluorophenyl group enhances binding affinity to hydrophobic pockets in proteins, a principle exploited in computational chemistry workflows—a hot topic in AI-aided drug discovery forums.

Beyond pharmaceuticals, this compound's amine functionality enables conjugation with polymers or nanoparticles, addressing queries like "amine-modified materials for drug delivery." Its stability under physiological pH makes it suitable for prodrug formulations, a frequently searched term in bioconjugation chemistry. Analytical methods such as HPLC and LC-MS are essential for quality control, as emphasized in recent publications on impurity profiling.

Environmental and regulatory aspects of 2-((1R)-1-AMINOPROPYL)-4-FLUOROPHENYLAMINE are also gaining attention. While not classified as hazardous, its biodegradation pathways are under study to address "green chemistry" concerns. The compound's low ecotoxicity profile positions it favorably compared to non-fluorinated analogs, a differentiation point in ESG-focused research.

In conclusion, CAS 1213473-73-4 exemplifies the convergence of stereochemistry, fluorine chemistry, and drug design—topics dominating scientific search engines. Its versatility answers industry demands for "multifunctional building blocks" while adhering to sustainable synthesis principles. Ongoing studies explore its role in next-generation therapeutics, ensuring continued relevance in peer-reviewed literature and patent landscapes.